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Comparative Overview of Key Properties

The table below summarizes the fundamental characteristics of both compounds for a direct comparison.

Property 1,3-Diacetoxypropane Ethylene Glycol Diacetate

CAS Number 628-66-0 [1] [2] 111-55-7 [3] [4]

Molecular Formula C7H12O4 [1] [2] C6H10O4 [4]

Molecular Weight
(g/mol)

160.17 [1] [2] 146.16 [4]

Structure 3-acetyloxypropyl acetate [1] 1,2-diacetoxyethane

Boiling Point 482.50 - 482.70 K (approx. 209 -
209.5 °C) [2]

367 - 369 °F (approx. 186 - 187 °C) [4]

Flash Point Information missing 191°F (88°C) [3] [4]

Vapor Pressure Information missing 0.4 mmHg at 68°F [4]
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Property 1,3-Diacetoxypropane Ethylene Glycol Diacetate

Density/Specific
Gravity

Information missing 1.104 at 68°F [4]

Common
Applications

Solvent, chemical intermediate,
flavoring agent [1]

Agro-chemical solvent, perfumes, printing
ink, lacquers, resins [3] [4]

Detailed Profiles and Experimental Data

Ethylene Glycol Diacetate (EGDA)

This compound is highlighted in research as a promising, environmentally friendly alternative to aromatic

solvents in pesticide formulations [3].

Key Advantages: EGDA possesses several properties that make it suitable for agrochemical use,

including low vapor pressure (reducing volatilization and odor), low toxicity, a high flash point
(making storage and transportation safer), and excellent solubility for many pesticides [3].

Experimental Protocol & Performance: A study formulated a 2.5% Lambda-cyhalothrin (an
insecticide) Emulsifiable Concentrate (EC) using EGDA as the carrier solvent [3].

Emulsion Stability: The EGDA-based EC passed standard CIPAC tests, demonstrating
excellent emulsion stability in water [3].

Wettability and Spreading: The formulation showed superior wetting and spreading abilities
on hydrophobic surfaces compared to a conventional xylene-based EC, which can lead to

higher pesticide utilization [3].
Phytotoxicity & Toxicity: The EGDA-EC formulation showed no phytotoxicity on cucumber

and cabbage leaves. It also exhibited lower acute toxicity to zebrafish compared to the xylene-
based formulation [3].

Safety Profile: Classified as a combustible liquid, it causes significant irritation upon contact with
eyes or skin. It is soluble in water and reacts with acids and caustic solutions [4].

1,3-Diacetoxypropane (1,3-Propanediol diacetate)
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The available data for this compound is primarily physico-chemical, with less specific application-focused

research compared to EGDA.

Synthesis: It can be synthesized through direct esterification of propane-1,3-diol with acetic acid
(using a catalyst like sulfuric acid) or by reacting propylene glycol with acetic anhydride [1].

Reported Applications: It is identified as a solvent in organic reactions, a chemical intermediate
for synthesizing other compounds (e.g., the polymer PTT), and a potential flavoring agent in food

chemistry [1].
Experimental Context: Much of the data comes from calculated or experimentally determined

thermophysical properties, such as Gibbs free energy of formation (ΔfG°: -459.78 kJ/mol) and
enthalpy of vaporization (ΔvapH°: 49.49 kJ/mol) [2]. Its role as a chemical intermediate is

documented in patent literature related to polyester production [1].

Summary and Research Considerations

To further aid your analysis, the core distinctions and applications are summarized in the following

workflow.
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The choice between these solvents depends heavily on your specific application.

For agrochemical formulations, particularly where replacing toxic aromatic solvents is a priority,
Ethylene Glycol Diacetate has strong, positive experimental evidence supporting its efficacy and

environmental profile [3].
For applications as a chemical intermediate or general solvent in organic synthesis, 1,3-
Diacetoxypropane is a viable compound, though more targeted research may be needed to confirm
its performance for specific uses [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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